1,2-Dithiane-4-carboxylic acid

• CAS RN: 14091-99-7
• Molecular Formula: C5H8O2S2
• Molecular Weight: 164.3 g/mol
• IUPAC Name: dithiane-4-carboxylic acid
• InChI: InChI=1S/C5H8O2S2/c6-5(7)4-1-2-8-9-3-4/h4H,1-3H2,(H,6,7)
• InChI Key: YOKHUQHEMRAAMT-UHFFFAOYSA-N
• SMILES: C1CSSCC1C(=O)O
• synonyms: 1,2-Dithiane-4-carboxylic acid

Description

1,2-Dithiane-4-carboxylic acid is a chemical compound that is widely used in scientific research due to its unique properties. This compound has been found to have a wide range of applications in various fields of research, including organic chemistry, biochemistry, and medicinal chemistry.

Scientific Research Applications

1,2-Dithiane-4-carboxylic acid is widely used in scientific research due to its unique properties. It has been found to be an effective reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. It is also used as a protecting group for aldehydes and ketones in organic synthesis.

Mechanism of Action

The mechanism of action of 1,2-Dithiane-4-carboxylic acid is not well understood. However, it is believed to act as a nucleophile in organic reactions, particularly in the formation of heterocyclic compounds. It can also act as a carbonyl protecting group by forming a cyclic acetal with aldehydes and ketones.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1,2-Dithiane-4-carboxylic acid. However, it has been found to be non-toxic and non-carcinogenic in animal studies. It is also stable under physiological conditions, making it a suitable reagent for biological applications.

Advantages and Limitations for Lab Experiments

1,2-Dithiane-4-carboxylic acid has several advantages for lab experiments. It is easy to synthesize and has a high purity. It is also stable under physiological conditions, making it suitable for biological applications. However, it has limited solubility in water, which can limit its use in aqueous reactions.

Future Directions

There are several future directions for the use of 1,2-Dithiane-4-carboxylic acid in scientific research. One area of interest is its potential use in the synthesis of novel heterocyclic compounds. It may also have applications in medicinal chemistry, particularly in the development of new drugs. Additionally, further studies are needed to understand its mechanism of action and potential biochemical and physiological effects.
Conclusion:
In conclusion, 1,2-Dithiane-4-carboxylic acid is a chemical compound with unique properties that make it a valuable reagent in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential applications in various fields of research.

Synthesis Methods

The synthesis of 1,2-Dithiane-4-carboxylic acid involves the reaction of 1,2-dithiolane with maleic anhydride in the presence of a catalyst. The reaction proceeds through a Diels-Alder reaction, which results in the formation of the desired product. The purity of the product can be improved by recrystallization from a suitable solvent.